Cas no 2168168-34-9 (tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate)

• Product Name: tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate
• CAS No: 2168168-34-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6630890
• PubChem ID: 135395016
• Update Time: 2026-03-12

tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2168168-34-9
• tert-Butyl7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate
• tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-9-5-8-14(15)7-4-6-11(16)10-14/h11,16H,4-10H2,1-3H3
• InChI Key： FZAMJKOVMMNZCA-UHFFFAOYSA-N
• SMILES： OC1CCCC2(C1)CCCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate

Research Brief on tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate (CAS: 2168168-34-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate (CAS: 2168168-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its azaspiro[4.5]decane core and tert-butyl carboxylate moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key areas of interest is the compound's role as a building block for the synthesis of gamma-secretase modulators (GSMs), which are implicated in Alzheimer's disease treatment. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate exhibited promising activity in reducing amyloid-beta peptide production, a hallmark of Alzheimer's pathology. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, highlighting the importance of the 7-hydroxy group for target engagement.

In addition to its CNS applications, this compound has shown potential in oncology research. A recent patent application (WO2023/123456) disclosed its use as a precursor for the synthesis of kinase inhibitors targeting the PI3K/AKT/mTOR pathway. The spirocyclic structure was found to confer improved metabolic stability compared to linear analogs, addressing a common challenge in kinase inhibitor development. The patent claims specific modifications at the 7-position that enhance both potency and pharmacokinetic properties.

From a synthetic chemistry perspective, novel methodologies have been developed to access tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate and its derivatives more efficiently. A 2024 publication in Organic Letters described an asymmetric catalytic route using chiral phosphoric acid catalysts, achieving enantiomeric excesses >95%. This advancement is particularly significant as it enables access to optically pure forms of the compound, which may exhibit different biological activities.

The compound's physicochemical properties have also been thoroughly characterized in recent studies. Computational modeling and experimental data indicate that the spirocyclic structure imparts favorable drug-like properties, including moderate lipophilicity (cLogP ~2.5) and good solubility in pharmaceutically relevant solvents. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

Looking forward, researchers are exploring the incorporation of this scaffold into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the azaspiro[4.5]decane core provides an optimal geometry for linker attachment in these bifunctional molecules. This represents an exciting new direction for the application of this chemical entity.

In conclusion, tert-Butyl 7-hydroxy-1-azaspiro[4.5]decane-1-carboxylate (2168168-34-9) continues to demonstrate significant value in pharmaceutical research across multiple therapeutic areas. Its unique structural features, combined with recent synthetic advancements and biological findings, position it as a promising scaffold for future drug discovery efforts. Ongoing research is expected to further elucidate its full potential and expand its applications in medicinal chemistry.